Cas no 81279-39-2 (5'-O-DMT-2'-O-iBu-N-Bz-Guanosine)

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine structure

81279-39-2 structure

Product Name:5'-O-DMT-2'-O-iBu-N-Bz-Guanosine

CAS No:81279-39-2

MF:C₄₁H₅₁N₅O₈Si

MW:769.957851648331

MDL:MFCD00080293

CID:839619

Update Time:2024-10-27

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Chemical and Physical Properties

Names and Identifiers

- 5'-O-DMT-2'-O-TBDMS-N-Bz-Adenosine
- 5'-O-DMT-2'-O-iBu-N-Bz-Guanosine
- 5’-DMT-2’-TBDMS-iBu-rG
- N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-4-hydroxyoxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide
- N-(9-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((tert-butyldimethylsilyl)oxy)-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
- C41H51N5O8Si
- 5'-DMT-3'-TBDMS-ibu-rG
- JMCNKJFOIJGYRG-CJEGOSRCSA-N
- 2622AC
- 5'-O-(4,4'-Dimethoxytrityl)-2'-O-(tert-butyldimethylsilyl)-N-isobutyrylguanosine
- N2-Iso
- N2-Isobutyryl-
- 5′-O-[Bis(4-methoxyphenyl)phenylmethyl]-2′-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)guanosine (ACI)
- MDL： MFCD00080293
- Inchi： 1S/C41H51N5O8Si/c1-25(2)36(48)44-39-43-35-32(37(49)45-39)42-24-46(35)38-34(54-55(8,9)40(3,4)5)33(47)31(53-38)23-52-41(26-13-11-10-12-14-26,27-15-19-29(50-6)20-16-27)28-17-21-30(51-7)22-18-28/h10-22,24-25,31,33-34,38,47H,23H2,1-9H3,(H2,43,44,45,48,49)/t31-,33-,34-,38-/m1/s1
- InChI Key： JMCNKJFOIJGYRG-CJEGOSRCSA-N
- SMILES： C(C1C=CC=CC=1)(C1C=CC(OC)=CC=1)(C1C=CC(OC)=CC=1)OC[C@@H]1[C@@H](O)[C@@H](O[Si](C)(C)C(C)(C)C)[C@H](N2C=NC3C(N=C(NC2=3)NC(=O)C(C)C)=O)O1

Computed Properties

Exact Mass: 769.35069014 g/mol
Monoisotopic Mass: 769.35069014 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 55
Rotatable Bond Count: 14
Complexity: 1310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 155
Molecular Weight: 770.0

Experimental Properties

Density: 1.25

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C(BD215387)

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-43059-100mg	5'-O-DMT-2'-O-iBu-N-Bz-Guanosine	81279-39-2	99.07%	100mg	￥500	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZG865-200mg	5'-O-DMT-2'-O-iBu-N-Bz-Guanosine	81279-39-2	95+%	200mg	109.0CNY	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O848052-250mg	5'-O-DMT-2'-O-iBu-N-Bz-Guanosine	81279-39-2	95%	250mg	￥108.00	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O848052-1g	5'-O-DMT-2'-O-iBu-N-Bz-Guanosine	81279-39-2	95%	1g	￥272.70	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O848052-5g	5'-O-DMT-2'-O-iBu-N-Bz-Guanosine	81279-39-2	95%	5g	￥1,061.10	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O848052-10g	5'-O-DMT-2'-O-iBu-N-Bz-Guanosine	81279-39-2	95%	10g	￥1,812.60	2022-09-28
Chemenu	CM137968-1g	N-(9-((2R,3R,4R,5R)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((tert-butyldimethylsilyl)oxy)-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide	81279-39-2	95%	1g	$78	2024-07-23
Chemenu	CM137968-5g	N-(9-((2R,3R,4R,5R)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((tert-butyldimethylsilyl)oxy)-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide	81279-39-2	95%	5g	$185	2024-07-23
Chemenu	CM137968-10g	N-(9-((2R,3R,4R,5R)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-((tert-butyldimethylsilyl)oxy)-4-hydroxytetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide	81279-39-2	95%	10g	$458	2023-03-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O61160-1g	5-O-DMT-2-O-iBu-N-Bz-Guanosine	81279-39-2	95%	1g	¥291.0	2023-07-10

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Production Method

Production Method 1

18162-48-6

118-00-3

40615-36-9

79-30-1

81279-39-2

Reaction Conditions

1.1 Reagents: Bis(1,1-dimethylethyl)[[(trifluoromethyl)sulfonyl]oxy]silyl 1,1,1-trifluorometha… Solvents: Dimethylformamide
1.2 Reagents: Imidazole Solvents: Dimethylformamide
1.3 Reagents: Pyridine Solvents: Dichloromethane
1.4 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ; 0 °C
1.5 Reagents: Pyridine

Reference

Di-t-butylsilyl Bis(trifluoromethanesulfonate)

Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 2

401812-99-5

79-30-1

81279-39-2

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dichloromethane
2.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ; 0 °C
2.2 Reagents: Pyridine

Reference

Di-t-butylsilyl Bis(trifluoromethanesulfonate)

Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 3

401812-99-5

79-30-1

81279-39-2

Reaction Conditions

1.1 Solvents: Dichloromethane
1.2 Solvents: Methanol
2.1 Solvents: Dichloromethane
2.2 Reagents: Hydrofluoric acid, homopolymer, compd. with pyridine Solvents: Pyridine
2.3 Reagents: Pyridine
2.4 Solvents: Methanol

Reference

An efficient preparation of protected ribonucleosides for phosphoramidite RNA synthesis

Serebryany, Vladimir; et al, Tetrahedron Letters, 2002, 43(11), 1983-1985

Production Method 4

18162-48-6

118-00-3

85272-31-7

81279-39-2

Reaction Conditions

1.1 Solvents: Dimethylformamide
1.2 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Pyridine Solvents: Dichloromethane
3.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ; 0 °C
3.2 Reagents: Pyridine

Reference

Di-t-butylsilyl Bis(trifluoromethanesulfonate)

Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 5

118-00-3

85272-31-7

81279-39-2

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 1.5 h, 0 °C
2.1 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: Pyridine Solvents: Dichloromethane
4.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ; 0 °C
4.2 Reagents: Pyridine

Reference

Di-t-butylsilyl Bis(trifluoromethanesulfonate)

Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 6

1493-13-6

56310-18-0

81279-39-2

Reaction Conditions

1.1 -
2.1 Solvents: Dimethylformamide
2.2 Reagents: Imidazole Solvents: Dimethylformamide
3.1 Reagents: Pyridine Solvents: Dichloromethane
4.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ; 0 °C
4.2 Reagents: Pyridine

Reference

Di-t-butylsilyl Bis(trifluoromethanesulfonate)

Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 7

81279-39-2

81256-89-5

Reaction Conditions

1.1 Reagents: Ammonium hydroxide
2.1 Solvents: Dichloromethane
3.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

Production Method 8

18162-48-6

81246-79-9

81279-39-2

81256-89-5

Reaction Conditions

1.1 -
2.1 Solvents: Dichloromethane
3.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

Production Method 9

40615-36-9

182007-86-9

81279-39-2

Reaction Conditions

1.1 Solvents: Pyridine ; 0 °C

Reference

Synthesis of 2'-O-Substituted Ribonucleosides

Serebryany, V.; et al, Nucleosides, 2003, 22(5-8), 1007-1009

Production Method 10

40615-36-9

401813-00-1

81279-39-2

Reaction Conditions

1.1 Solvents: Dichloromethane
1.2 Reagents: Hydrofluoric acid, homopolymer, compd. with pyridine Solvents: Pyridine
1.3 Reagents: Pyridine
1.4 Solvents: Methanol

Reference

An efficient preparation of protected ribonucleosides for phosphoramidite RNA synthesis

Serebryany, Vladimir; et al, Tetrahedron Letters, 2002, 43(11), 1983-1985

Production Method 11

401813-00-1

81279-39-2

Reaction Conditions

1.1 Reagents: Pyridine , Hydrofluoric acid Solvents: Dichloromethane , Water ; 0 °C
2.1 Solvents: Pyridine ; 0 °C

Reference

Synthesis of 2'-O-Substituted Ribonucleosides

Serebryany, V.; et al, Nucleosides, 2003, 22(5-8), 1007-1009

Production Method 12

18162-48-6

118-00-3

85272-31-7

81279-39-2

Reaction Conditions

1.1 Solvents: Dimethylformamide
1.2 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Solvents: Dichloromethane
2.2 Solvents: Methanol
3.1 Solvents: Dichloromethane
3.2 Reagents: Hydrofluoric acid, homopolymer, compd. with pyridine Solvents: Pyridine
3.3 Reagents: Pyridine
3.4 Solvents: Methanol

Reference

An efficient preparation of protected ribonucleosides for phosphoramidite RNA synthesis

Serebryany, Vladimir; et al, Tetrahedron Letters, 2002, 43(11), 1983-1985

Production Method 13

18162-48-6

126628-29-3

81279-39-2

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide
2.1 Reagents: Pyridine Solvents: Dichloromethane
3.1 Reagents: Pyridine, hydrofluoride (1:1) Solvents: Dichloromethane ; 0 °C
3.2 Reagents: Pyridine

Reference

Di-t-butylsilyl Bis(trifluoromethanesulfonate)

Sigurdsson, Snorri T.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-27

Production Method 14

18162-48-6

81246-83-5

81279-39-2

81256-89-5

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , 2-Propanamine, N-ethyl-N-(1-methylethyl)-, hydrochloride (1:1) Catalysts: (2R,4S)-3-[(R)-Cyclopentyl(1-methyl-1H-imidazol-2-yl)methyl]-2-methoxy-4-(1-meth… ; rt; 48 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Methanol ; rt

Reference

Practical Silyl Protection of Ribonucleosides

Blaisdell, Thomas P.; et al, Organic Letters, 2013, 15(18), 4710-4713

Production Method 15

18162-48-6

81246-83-5

81279-39-2

81256-89-5

Reaction Conditions

1.1 Solvents: Dichloromethane ; overnight, rt

Reference

ppGpp analogues inhibit synthetase activity of Rel proteins from Gram-negative and Gram-positive bacteria

Wexselblatt, Ezequiel; et al, Bioorganic & Medicinal Chemistry, 2010, 18(12), 4485-4497

Production Method 16

64350-24-9

40615-36-9

81279-39-2

81256-89-5

Reaction Conditions

1.1 Solvents: Pyridine ; 60 min, rt; 4 h, rt; rt → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
2.1 Solvents: Dichloromethane ; overnight, rt

Reference

ppGpp analogues inhibit synthetase activity of Rel proteins from Gram-negative and Gram-positive bacteria

Wexselblatt, Ezequiel; et al, Bioorganic & Medicinal Chemistry, 2010, 18(12), 4485-4497

Production Method 17

97-72-3

118-00-3

81279-39-2

81256-89-5

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Pyridine ; 2 h, rt; rt → 0 °C
1.2 20 min, 0 °C; 0 °C → rt; 3 h, rt; rt → 0 °C
1.3 Reagents: Water ; 5 min, 0 °C; 5 min, rt
1.4 Reagents: Ammonium hydroxide Solvents: Water ; 15 min, rt
2.1 Solvents: Pyridine ; 60 min, rt; 4 h, rt; rt → 0 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
3.1 Solvents: Dichloromethane ; overnight, rt

Reference

ppGpp analogues inhibit synthetase activity of Rel proteins from Gram-negative and Gram-positive bacteria

Wexselblatt, Ezequiel; et al, Bioorganic & Medicinal Chemistry, 2010, 18(12), 4485-4497

Production Method 18

53274-35-4

79-30-1

81279-39-2

81256-89-5

Reaction Conditions

1.1 -
2.1 Reagents: Ammonium hydroxide
3.1 Solvents: Dichloromethane
4.1 -

Reference

Solid-phase synthesis and high-resolution NMR studies of two synthetic double-helical RNA dodecamers: r(CGCGAAUUCGCG) and r(CGCGUAUACGCG)

Chou, Shan Ho; et al, Biochemistry, 1989, 28(6), 2422-35

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Raw materials

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Preparation Products

5'-O-DMT-2'-O-iBu-N-Bz-Guanosine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:81279-39-2)N2-Isobutyryl-2''-O-(tert-butyldimethylsilyl)-5''-O-(4,4''-dimethoxytrityl)-gu

Order Number:sfd6831

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

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Suzhou Senfeida Chemical Co., Ltd

(CAS:81279-39-2)N2-Isobutyryl-2''-O-(tert-butyldimethylsilyl)-5''-O-(4,4''-dimethoxytrityl)-gu

Purity:99.9%

Quantity:200kg

Price ($):Inquiry